Cas no 1061358-78-8 (2-Chloro-5-(trifluoromethyl)pyridin-4-amine)

2-Chloro-5-(trifluoromethyl)pyridin-4-amine is a halogenated pyridine derivative featuring both chloro and trifluoromethyl substituents, which enhance its reactivity and utility in organic synthesis. The presence of the electron-withdrawing trifluoromethyl group and the nucleophilic amine moiety makes it a versatile intermediate for constructing complex heterocyclic compounds. Its structural features are particularly valuable in pharmaceutical and agrochemical applications, where such motifs contribute to improved metabolic stability and binding affinity. The compound’s well-defined reactivity profile allows for selective functionalization, enabling its use in cross-coupling reactions, nucleophilic substitutions, and other transformations. High purity and consistent quality ensure reliable performance in research and industrial processes.

2-Chloro-5-(trifluoromethyl)pyridin-4-amine structure

1061358-78-8 structure

Product Name:2-Chloro-5-(trifluoromethyl)pyridin-4-amine

CAS No:1061358-78-8

MF:C₆H₄ClF₃N₂

MW:196.557570457458

MDL:MFCD16658126

CID:1172599

PubChem ID:71306156

Update Time:2025-10-29

2-Chloro-5-(trifluoromethyl)pyridin-4-amine Chemical and Physical Properties

Names and Identifiers

- 6-Chloro-3-trifluoromethylpyridin-4-ylamine
- 2-Chloro-5-(trifluoromethyl)pyridin-4-amine
- 2-Chloro-5-Trifluoromethyl-Pyridin-4-Ylamine
- 4-Amino-2-chloro-5-(trifluoromethyl)pyridine
- AMPD00029
- BVKYVDJDCQLPEC-UHFFFAOYSA-N
- AB71437
- AM806050
- 2-Chloro-5-(trifluoromethyl)pyridin-4-amine;4-Amino-2-chloro-5-(trifluoromethyl)pyridine
- A858193
- DB-219805
- MFCD16658126
- DS-14207
- SCHEMBL1230870
- AKOS022178828
- SY027008
- EN300-156304
- DTXSID601263465
- CS-0042706
- 2-Chloro-5-(trifluoromethyl)-4-pyridinamine
- 1061358-78-8
- MDL： MFCD16658126
- Inchi： 1S/C6H4ClF3N2/c7-5-1-4(11)3(2-12-5)6(8,9)10/h1-2H,(H2,11,12)
- InChI Key： BVKYVDJDCQLPEC-UHFFFAOYSA-N
- SMILES： ClC1=CC(=C(C=N1)C(F)(F)F)N

Computed Properties

Exact Mass: 196.0015103g/mol
Monoisotopic Mass: 196.0015103g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 161
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 38.9
XLogP3: 2

Experimental Properties

Density: 1.507±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 287.3±35.0 ºC (760 Torr),
Flash Point: 127.6±25.9 ºC,
Solubility: Slightly soluble (1 g/l) (25 º C),

2-Chloro-5-(trifluoromethyl)pyridin-4-amine Pricemore >>

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